Cas no 88576-37-8 (Benzene, 1-bromo-4-[(1-methyl-2-propenyl)sulfonyl]-)

Benzene, 1-bromo-4-[(1-methyl-2-propenyl)sulfonyl]- structure
88576-37-8 structure
Product Name:Benzene, 1-bromo-4-[(1-methyl-2-propenyl)sulfonyl]-
CAS No:88576-37-8
MF:C10H11BrO2S
MW:275.162141084671
CID:628129
PubChem ID:13153160
Update Time:2025-04-19

Benzene, 1-bromo-4-[(1-methyl-2-propenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-[(1-methyl-2-propenyl)sulfonyl]-
    • 1-bromo-4-but-3-en-2-ylsulfonylbenzene
    • DTXSID00522479
    • 88576-37-8
    • 1-Bromo-4-(but-3-ene-2-sulfonyl)benzene
    • Inchi: 1S/C10H11BrO2S/c1-3-8(2)14(12,13)10-6-4-9(11)5-7-10/h3-8H,1H2,2H3
    • InChI Key: SCMPCODGOVUVAM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(C(C=C)C)(=O)=O

Computed Properties

  • Exact Mass: 273.96631g/mol
  • Monoisotopic Mass: 273.96631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.5Ų
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